Cas no 851978-25-1 (2,4-dimethoxy-N'-(4-methoxy-1,3-benzothiazol-2-yl)benzohydrazide)

• Product Name: 2,4-dimethoxy-N'-(4-methoxy-1,3-benzothiazol-2-yl)benzohydrazide
• CAS No: 851978-25-1
• MF: C₁₇H₁₇N₃O₄S
• MW: 359.399582624435
• CID: 6070485
• PubChem ID: 7105539
• Update Time: 2025-06-11

2,4-dimethoxy-N'-(4-methoxy-1,3-benzothiazol-2-yl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N'-(4-methoxy-1,3-benzothiazol-2-yl)benzohydrazide
• 2,4-dimethoxy-N-(4-methoxybenzo[d]thiazol-2-yl)benzohydrazide
• Benzoic acid, 2,4-dimethoxy-, 2-(4-methoxy-2-benzothiazolyl)hydrazide
• F0642-0568
• AKOS024590562
• 851978-25-1
• 2,4-dimethoxy-N'-(4-methoxybenzo[d]thiazol-2-yl)benzohydrazide

• Inchi： 1S/C17H17N3O4S/c1-22-10-7-8-11(13(9-10)24-3)16(21)19-20-17-18-15-12(23-2)5-4-6-14(15)25-17/h4-9H,1-3H3,(H,18,20)(H,19,21)
• InChI Key： CMPOIEFTULPIEF-UHFFFAOYSA-N
• SMILES： C(NNC1=NC2=C(OC)C=CC=C2S1)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 359.09397721g/mol
• Monoisotopic Mass: 359.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• pka: 10.21±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,4-dimethoxy-N'-(4-methoxy-1,3-benzothiazol-2-yl)benzohydrazide

Research Brief on 2,4-dimethoxy-N'-(4-methoxy-1,3-benzothiazol-2-yl)benzohydrazide (CAS: 851978-25-1)

2,4-dimethoxy-N'-(4-methoxy-1,3-benzothiazol-2-yl)benzohydrazide (CAS: 851978-25-1) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This benzothiazole-derived hydrazide exhibits a unique chemical structure, combining a benzothiazole core with a substituted benzohydrazide moiety, which may contribute to its biological activity. Recent studies have explored its pharmacological properties, particularly its interactions with various biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as an inhibitor of protein-protein interactions (PPIs) involved in cancer progression. The researchers employed molecular docking simulations and in vitro assays to demonstrate that 2,4-dimethoxy-N'-(4-methoxy-1,3-benzothiazol-2-yl)benzohydrazide binds selectively to the p53-MDM2 interface, a critical regulatory axis in tumor suppression. The compound showed promising IC50 values in the low micromolar range, suggesting its utility as a lead compound for anticancer drug development.

Further research has explored the compound's antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 851978-25-1 exhibit potent activity against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. The mechanism of action appears to involve inhibition of bacterial DNA gyrase, as confirmed through enzymatic assays and molecular modeling studies. These findings open new avenues for addressing the global challenge of antimicrobial resistance.

The compound's pharmacokinetic properties were evaluated in a recent preclinical study. Researchers found that 2,4-dimethoxy-N'-(4-methoxy-1,3-benzothiazol-2-yl)benzohydrazide demonstrates favorable metabolic stability in human liver microsomes and moderate blood-brain barrier permeability, making it a candidate for central nervous system-targeted therapies. However, the study also noted the need for structural optimization to improve oral bioavailability, which currently remains suboptimal.

Emerging evidence suggests potential applications in neurodegenerative diseases. A 2024 publication in ACS Chemical Neuroscience reported that the compound exhibits neuroprotective effects in cellular models of Parkinson's disease, possibly through modulation of α-synuclein aggregation pathways. These preliminary findings warrant further investigation into the compound's mechanism of neuroprotection and its potential as a therapeutic agent for neurodegenerative disorders.

From a synthetic chemistry perspective, recent advances have been made in the scalable production of 851978-25-1. A 2023 patent application describes an improved synthetic route that increases yield while reducing the use of hazardous reagents. This development is particularly significant as it addresses previous challenges in large-scale production, potentially facilitating further pharmacological evaluation and clinical translation.

In conclusion, 2,4-dimethoxy-N'-(4-methoxy-1,3-benzothiazol-2-yl)benzohydrazide represents a promising scaffold in medicinal chemistry with diverse biological activities. Current research highlights its potential in oncology, infectious diseases, and neurology, though further optimization and validation studies are needed. The compound's unique chemical structure and demonstrated biological effects make it a valuable subject for continued investigation in drug discovery programs.